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Compound of Interest

Compound Name: 2',3'-Dideoxy-5-iodocytidine

Cat. No.: B15565798 Get Quote

Introduction
These application notes provide a detailed protocol for the dissolution, storage, and handling of

2',3'-Dideoxy-5-iodocytidine (CAS RN: 114748-57-1), a nucleoside analog used in various

research applications, including as an antibiotic, particularly against Mycobacterium, and for

gene sequencing.[1][2] Proper preparation of this compound in solution is critical for obtaining

reliable and reproducible experimental results. This document is intended for researchers,

scientists, and drug development professionals.

Physicochemical Properties and Solubility
2',3'-Dideoxy-5-iodocytidine is a white to off-white solid.[1][3] Its solubility is a key factor in its

experimental application. The compound is highly soluble in dimethyl sulfoxide (DMSO) but has

limited solubility in aqueous solutions.

Table 1: Solubility and Physicochemical Data for 2',3'-Dideoxy-5-iodocytidine
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Property Value Reference(s)

Molecular Formula C₉H₁₂IN₃O₃ [1]

Molecular Weight 337.11 g/mol [1]

Appearance White to off-white solid [1][3]

Solubility in DMSO 70 mg/mL (207.65 mM) [4]

Solubility in Water Slightly soluble [3]

Solubility in Methanol Slightly soluble [3]

Solubility in Acetonitrile Slightly soluble [3]

Storage (Solid)
-20°C, protect from light,

hygroscopic
[1][3]

Storage (In Solvent)

-80°C for up to 6 months;

-20°C for up to 1 month.

Protect from light. Avoid

repeated freeze-thaw cycles.

[4]

Experimental Protocols
Preparation of a High-Concentration Stock Solution in
DMSO
Given its high solubility, DMSO is the recommended solvent for preparing primary stock

solutions of 2',3'-Dideoxy-5-iodocytidine.

Materials:

2',3'-Dideoxy-5-iodocytidine powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Ultrasonic bath

Procedure:

Pre-weighing Preparation: Allow the vial of 2',3'-Dideoxy-5-iodocytidine to equilibrate to

room temperature before opening to minimize condensation, as the compound is

hygroscopic.[3][4]

Weighing: Accurately weigh the desired amount of the compound in a sterile microcentrifuge

tube.

Solvent Addition: Add the calculated volume of high-purity DMSO to achieve the target

concentration (e.g., for a 70 mg/mL stock solution, add 1 mL of DMSO to 70 mg of the

compound).

Dissolution: Vortex the mixture thoroughly. To ensure complete dissolution, sonicate the

solution in an ultrasonic bath.[4] Visually inspect the solution to confirm that no particulate

matter remains. The solution should be clear.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in amber

vials to protect from light. Store the aliquots at -80°C for long-term storage (up to 6 months)

or at -20°C for short-term storage (up to 1 month).[4] This practice minimizes degradation

from repeated freeze-thaw cycles.
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Preparation

Dissolution

Storage

Start: Equilibrate Compound to RT

Weigh 2',3'-Dideoxy-5-iodocytidine

Add Anhydrous DMSO

Vortex Thoroughly

Sonicate to Ensure Complete Dissolution

Visually Inspect for Clarity

Aliquot into Amber Vials

Store at -80°C or -20°C

End: Ready for Use
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Thaw DMSO Stock Solution
(-80°C / -20°C)

Optional: Intermediate Dilution
(in DMSO or Buffer)

Add to Pre-warmed
Aqueous Buffer/Media

Mix Gently

Check for Precipitation

Working Solution Ready for Assay

Clear

Precipitation Occurs:
Reduce Concentration

Cloudy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dideoxy-5-iodocytidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565798#protocol-for-dissolving-2-3-dideoxy-5-
iodocytidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/44229008
https://pubchem.ncbi.nlm.nih.gov/compound/44229008
https://pubmed.ncbi.nlm.nih.gov/19433343/
https://pubmed.ncbi.nlm.nih.gov/19433343/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3423956/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3423956/
https://www.benchchem.com/product/b15565798#protocol-for-dissolving-2-3-dideoxy-5-iodocytidine
https://www.benchchem.com/product/b15565798#protocol-for-dissolving-2-3-dideoxy-5-iodocytidine
https://www.benchchem.com/product/b15565798#protocol-for-dissolving-2-3-dideoxy-5-iodocytidine
https://www.benchchem.com/product/b15565798#protocol-for-dissolving-2-3-dideoxy-5-iodocytidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15565798?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

